Cas no 313662-94-1 (1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-(4-methoxyphenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-(4-methoxyphenyl)-
• CAS No: 313662-94-1
• MF: C₁₅H₁₁BrN₂O₂
• MW: 331.164042711258
• CID: 1447077
• PubChem ID: 873057
• Update Time: 2025-04-20

1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(4-bromophenyl)-5-(4-methoxyphenyl)-
• 2-(4-Bromophenyl )-5-(4-methoxyphenyl )-1,3,4-oxadiazole
• 313662-94-1
• 2-(4-bromophenyl)-5-(4-methoxyphenyl)-1,3,4-oxadiazole
• Cambridge id 5651896
• DB-312625

• Inchi： 1S/C15H11BrN2O2/c1-19-13-8-4-11(5-9-13)15-18-17-14(20-15)10-2-6-12(16)7-3-10/h2-9H,1H3
• InChI Key： KYOYVZZZFJRLJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)OC)O1

Computed Properties

• Exact Mass: 330.00043
• Monoisotopic Mass: 330
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.15